Cas no 136612-72-1 (Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[4-methyl-)

• Product name: Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[4-methyl-
• CAS No: 136612-72-1
• MF: C₁₈H₁₆
• MW: 232.319644927979
• CID: 1247033
• PubChem ID: 12130761

Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• (E)-(p-tol)CCCHCH(p-tol)
• DTXSID001218767
• 136612-72-1
• 1,1a(2)-(1E)-1-Buten-3-yne-1,4-diylbis[4-methylbenzene]
• Benzene, 1,1'-(1E)-1-buten-3-yne-1,4-diylbis[4-methyl-

• Inchi： InChI=1S/C18H16/c1-15-7-11-17(12-8-15)5-3-4-6-18-13-9-16(2)10-14-18/h3,5,7-14H,1-2H3/b5-3+
• InChI Key： MWNJNLSZECQSLS-HWKANZROSA-N
• SMILES： CC1=CC=C(C=C1)C=CC#CC2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 232.125200510g/mol
• Monoisotopic Mass: 232.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų